Cas no 2287273-38-3 (1-Methoxybicyclo[3.3.1]nonan-3-amine)

• Product Name: 1-Methoxybicyclo[3.3.1]nonan-3-amine
• CAS No: 2287273-38-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6359555
• PubChem ID: 137942926
• Update Time: 2025-11-03

1-Methoxybicyclo[3.3.1]nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methoxybicyclo[3.3.1]nonan-3-amine
• EN300-6730370
• 2287273-38-3
• 1-Methoxybicyclo[3.3.1]nonan-3-amine

• Inchi： 1S/C10H19NO/c1-12-10-4-2-3-8(6-10)5-9(11)7-10/h8-9H,2-7,11H2,1H3
• InChI Key： WLGJDGJPKCTEHH-UHFFFAOYSA-N
• SMILES： O(C)C12CCCC(CC(C1)N)C2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-Methoxybicyclo[3.3.1]nonan-3-amine

Introduction to 1-Methoxybicyclo[3.3.1]nonan-3-amine (CAS No: 2287273-38-3)

1-Methoxybicyclo[3.3.1]nonan-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 2287273-38-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine features a unique framework consisting of three interconnected rings, with a methoxy group and an amine functional group strategically positioned to influence its chemical reactivity and biological properties. The compound’s intricate molecular architecture makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The significance of 1-Methoxybicyclo[3.3.1]nonan-3-amine lies in its potential applications across multiple domains of chemical biology and pharmacology. Its bicyclic core, derived from a nonane backbone, provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. The presence of both a methoxy group and an amine moiety offers diverse functionalization possibilities, enabling chemists to tailor the compound’s properties for targeted drug design.

In recent years, there has been growing interest in the development of bicyclic compounds due to their favorable pharmacokinetic profiles and reduced likelihood of metabolic degradation. Studies have demonstrated that such structures often exhibit enhanced solubility and improved bioavailability, making them attractive for oral and injectable formulations. The amine functionality in 1-Methoxybicyclo[3.3.1]nonan-3-amine is particularly noteworthy, as it serves as a versatile handle for further derivatization, allowing for the creation of peptidomimetics or enzyme inhibitors with high specificity.

Current research in medicinal chemistry increasingly emphasizes the importance of structural diversity in drug discovery pipelines. 1-Methoxybicyclo[3.3.1]nonan-3-amine exemplifies this trend, as its unique scaffold allows for the exploration of novel chemical space that may yield compounds with distinct mechanisms of action. For instance, modifications to the methoxy group or the amine moiety could lead to derivatives with enhanced receptor binding or altered metabolic stability.

The compound’s potential relevance extends to several therapeutic areas, including oncology, neurology, and inflammatory diseases. In oncology research, bicyclic amines have shown promise as kinase inhibitors or proteasome modulators, which are critical targets in cancer therapy. The rigid structure of 1-Methoxybicyclo[3.3.1]nonan-3-amine could facilitate precise interactions with protein targets, potentially leading to more effective anti-cancer agents.

Neurological disorders represent another area where this compound may find utility. The ability to modulate neurotransmitter systems without causing off-target effects is highly desirable in neuropharmacology. Preliminary studies suggest that derivatives of 1-Methoxybicyclo[3.3.1]nonan-3-amine could interact with receptors involved in pain perception, motor control, or cognitive function, offering new avenues for treating neurological conditions.

Inflammation-related diseases also present opportunities for exploitation of this scaffold. Given the role of inflammatory mediators in conditions such as rheumatoid arthritis and inflammatory bowel disease, compounds that can selectively inhibit key inflammatory pathways are highly sought after. The structural features of 1-Methoxybicyclo[3.3.1]nonan-3-amine may enable it to interfere with enzymes like cyclooxygenases (COX) or lipoxygenases (LOX), which are central to the inflammatory response.

The synthesis of 1-Methoxybicyclo[3.3.1]nonan-3-amine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. Advances in catalytic methods have made it possible to construct complex cyclic frameworks more efficiently than ever before, which bodes well for future derivatization efforts.

One particularly exciting aspect of working with 1-Methoxybicyclo[3.3.1]nonan-3-amine is its potential as a building block for larger molecular architectures. By incorporating additional functional groups or linking multiple units together, researchers can generate highly complex molecules with tailored properties suitable for specific therapeutic applications.

The computational modeling of 1-Methoxybicyclo[3.3.1]nonan-3-amine has also advanced significantly in recent years, allowing researchers to predict binding modes and optimize lead structures before experimental synthesis begins. This computational approach not only accelerates the drug discovery process but also reduces the need for trial-and-error experimentation.

The safety profile of any potential drug candidate is paramount before proceeding to clinical trials; thus, 1-Methoxybicyclo[3。31。nonan。33。amine (CAS No: 228727338。33。) must undergo rigorous toxicological evaluation to ensure its suitability for human use。 While preliminary studies may suggest promising biological activity， comprehensive testing is necessary to identify any potential adverse effects。

In conclusion，the exploration of 1-Methoxybicyclo[33。31。nonan。33。amine (CAS No: 228727338。33。) represents an exciting frontier in pharmaceutical chemistry。 Its unique structural features， combined with its potential biological activity， make it a valuable asset in drug discovery efforts aimed at treating a wide range of diseases。 As research continues，this compound is likely to play an increasingly important role in developing next-generation therapeutics。